2-(Azetidin-3-YL)-3-bromopyridine hydrochloride
Cat. No. B8776659
M. Wt: 249.53 g/mol
InChI Key: JNQRXGXKHUTNMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957073B2
Procedure details
To a solution of tert-butyl 3-(3-bromopyridin-2-yl)azetidine-1-carboxylate (3) (266 g, 0.849 mol, 1 eq.) in methanol (6 L) was added concentrated HCl (350 mL, 4.2 mol, 4.95 eq.) and the resulting mixture was stirred at RT for 92 hrs. The mixture was concentrated and dried using a rotavapor to obtain 230 g of 2-(azetidin-3-yl)-3-bromopyridine hydrochloride (4).
Quantity
266 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([CH:8]2[CH2:11][N:10](C(OC(C)(C)C)=O)[CH2:9]2)=[N:4][CH:5]=[CH:6][CH:7]=1.[ClH:19]>CO>[ClH:19].[NH:10]1[CH2:9][CH:8]([C:3]2[C:2]([Br:1])=[CH:7][CH:6]=[CH:5][N:4]=2)[CH2:11]1 |f:3.4|
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Inputs
Step One
|
Name
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|
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Quantity
|
266 g
|
|
Type
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reactant
|
|
Smiles
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BrC=1C(=NC=CC1)C1CN(C1)C(=O)OC(C)(C)C
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|
Name
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|
|
Quantity
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350 mL
|
|
Type
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reactant
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Smiles
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Cl
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Name
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|
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Quantity
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6 L
|
|
Type
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solvent
|
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the resulting mixture was stirred at RT for 92 hrs
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
92 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.N1CC(C1)C1=NC=CC=C1Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 230 g | |
| YIELD: CALCULATEDPERCENTYIELD | 108.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
